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Compound of Interest

Compound Name: Tomatine

Cat. No.: B1682986 Get Quote

Essential Safety and Handling Guide for Tomatine
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate and

essential safety and logistical information for the glycoalkaloid Tomatine, including detailed

operational and disposal plans to foster a secure laboratory environment.

Hazard Identification and Precautionary Measures
Tomatine is classified as harmful if swallowed.[1] Symptoms of poisoning may manifest several

hours after exposure, necessitating medical observation for at least 48 hours if an incident

occurs.[2]

Key Precautionary Steps:

Wash hands and face thoroughly after handling.[3]

Do not eat, drink, or smoke in areas where Tomatine is handled or stored.[1][3]

Avoid the formation and inhalation of dust or aerosols.[1][3]

Handle in a well-ventilated area.[3]

Store in a tightly sealed container in a cool, dry, and dark place.[3]
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Personal Protective Equipment (PPE)
While specific PPE requirements for Tomatine are not fully detailed in the available safety data

sheets, the following standard laboratory PPE is recommended for handling powdered

chemical compounds of this nature.

Eye Protection: Wear chemical safety goggles or a face shield.[4][5]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber). Gloves should be

inspected before use and properly removed and discarded after handling.[3]

Body Protection: A laboratory coat or a chemical-resistant apron should be worn.[4] For tasks

with a higher risk of exposure, chemical-resistant coveralls may be necessary.

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator is

recommended.[4]

Operational Plan for Handling Tomatine
This section outlines a step-by-step procedure for the safe handling of Tomatine from receipt

to experimental use.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Log the compound into the chemical inventory.

Store in a designated, clearly labeled, and well-ventilated area away from incompatible

materials. Recommended storage temperature for the powder is -20°C.[1]

2. Preparation for Experimental Use:

Work within a chemical fume hood to minimize inhalation exposure.

Before weighing, ensure all necessary PPE is correctly worn.

Use a dedicated and clean spatula for transferring the powder.
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To minimize dust, do not pour the powder directly.

3. Dissolving Tomatine:

Tomatine's solubility in water is pH-dependent.[6]

Common solvents for extraction and experimental use include acidic aqueous solutions or

organic solvents such as methanol, acetonitrile-methanol, methanol/chloroform, or

tetrahydrofuran.[6][7]

Add the solvent to the weighed Tomatine powder slowly to avoid splashing.

4. Post-Experiment Handling:

Decontaminate all surfaces and equipment used for handling Tomatine.

Segregate all waste materials for proper disposal.

Disposal Plan
Proper disposal of Tomatine and its associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: Collect unused Tomatine powder, contaminated gloves, weighing papers, and

other solid materials in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Tomatine should be collected in a separate, labeled

hazardous waste container. Do not discharge to sewer systems.[3]

Contaminated Labware: Disposable labware should be placed in the solid waste container.

Reusable glassware must be decontaminated before washing.

2. Disposal Procedure:

All waste must be disposed of through a licensed chemical waste disposal company.[3]
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Ensure that all waste containers are properly sealed and labeled with the contents and

associated hazards.

Follow all local, state, and federal regulations for hazardous waste disposal.[8]

Quantitative Data for Tomatine
The following table summarizes key quantitative data for Tomatine.

Property Value Reference(s)

Molecular Formula C₅₀H₈₃NO₂₁ [1]

Molecular Weight 1034.19 g/mol [1]

Acute Oral Toxicity (LD50) in

Mice

Varies by study; reported as

potentially low toxicity when

ingested.

[9][10]

Intravenous Toxicity (LD50) in

Rats
18 mg/kg [10]

Note on Toxicity: While the oral LD50 in mice is not consistently reported, it is generally

considered to have lower toxicity when ingested compared to other glycoalkaloids due to poor

absorption.[10][11] However, it is still classified as harmful if swallowed and should be handled

with care.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of Tomatine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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